Cas no 2227895-92-1 ((3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid)

(3S)-3-(3-Bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid is a chiral intermediate with significant utility in organic synthesis and pharmaceutical applications. The compound features a stereocenter at the 3-position, contributing to its role in enantioselective reactions. The presence of a bromo-substituted thiophene moiety enhances its reactivity in cross-coupling reactions, while the hydroxy and carboxylic acid functional groups offer versatility for further derivatization. Its well-defined stereochemistry ensures high selectivity in asymmetric synthesis, making it valuable for constructing complex molecular architectures. The compound’s structural features also support its use in medicinal chemistry, particularly in the development of bioactive molecules. Strict quality control ensures consistent purity and performance in research and industrial settings.
(3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid structure
2227895-92-1 structure
Product Name:(3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid
CAS No:2227895-92-1
MF:C8H9BrO3S
MW:265.124260663986
CID:5943318
PubChem ID:165826347
Update Time:2025-05-21

(3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid
    • 2227895-92-1
    • EN300-2003079
    • Inchi: 1S/C8H9BrO3S/c1-4-2-5(9)8(13-4)6(10)3-7(11)12/h2,6,10H,3H2,1H3,(H,11,12)/t6-/m0/s1
    • InChI Key: WMNVOZSAZUXZLJ-LURJTMIESA-N
    • SMILES: BrC1C=C(C)SC=1[C@H](CC(=O)O)O

Computed Properties

  • Exact Mass: 263.94558g/mol
  • Monoisotopic Mass: 263.94558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 85.8Ų

(3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid Pricemore >>

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(3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid Related Literature

Additional information on (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid

Recent Advances in the Study of (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid (CAS: 2227895-92-1)

The compound (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid (CAS: 2227895-92-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid, which make it a promising candidate for the development of novel enzyme inhibitors. The presence of the bromo and methylthiophene moieties in the molecule has been shown to enhance its binding affinity to specific biological targets, particularly those involved in inflammatory and metabolic pathways. Researchers have employed advanced computational modeling techniques to predict the compound's interactions with key enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the successful synthesis of (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid using an asymmetric catalytic approach. The study demonstrated that the compound exhibits potent anti-inflammatory activity in vitro, with an IC50 value of 0.8 μM against COX-2. Furthermore, the compound showed selective inhibition of PDE4, suggesting its potential utility in treating respiratory diseases such as chronic obstructive pulmonary disease (COPD).

Another significant development is the exploration of the compound's role in cancer therapy. Preliminary studies have indicated that (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid can induce apoptosis in certain cancer cell lines, particularly those with high expression of the NF-κB pathway. Researchers are currently investigating the compound's mechanism of action and its potential synergies with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural and pharmacological properties make it a valuable candidate for continued research in the field of chemical biology and drug discovery.

In conclusion, (3S)-3-(3-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoic acid (CAS: 2227895-92-1) represents a promising area of research with potential applications in inflammation, respiratory diseases, and oncology. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in vivo. The ongoing research on this compound underscores the importance of innovative chemical entities in advancing medicinal chemistry and improving patient outcomes.

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